Piperazinopiperidines
Piperazinopiperidines are a class of organic compounds characterized by the presence of both piperidine and piperazine rings in their molecular structure. These heterocyclic compounds exhibit diverse chemical properties due to their unique ring systems, which can influence various biological activities. Piperazinopiperidines have been explored for applications ranging from pharmaceuticals to agrochemicals. Their ability to modulate receptor activity makes them particularly interesting as potential therapeutics. In pharmacology, these molecules can interact with a variety of targets including muscarinic acetylcholine receptors and serotonin receptors, potentially offering therapeutic benefits in conditions such as asthma, schizophrenia, and gastrointestinal disorders. Furthermore, their structural flexibility allows for the design of novel compounds with tailored biological profiles, making them valuable tools in medicinal chemistry research.

Structure | Chemical Name | CAS | MF |
---|---|---|---|
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2-Benzyloctahydro-1H-pyrido[1,2-a]pyrazine | 36067-99-9 | C15H22N2 |
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(9aR)-octahydro-1H-pyrido[1,2-a]pyrazine | 179605-64-2 | C8H16N2 |
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rac-(7R,9aR)-2-[(tert-butoxy)carbonyl]-octahydro-1H-pyrido[1,2-a]pyrazine-7-carboxylic acid | 1798794-49-6 | C14H24N2O4 |
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rac-methyl (7R,9aR)-octahydro-1H-pyrido1,2-apyrazine-7-carboxylate | 1607013-71-7 | C10H18N2O2 |
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(9aS)-octahydro-1H-pyrido1,2-apiperazine dihydrochloride | 635303-45-6 | C8H16N2.2[HCl] |
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(9aR)-octahydro-1H-pyrido1,2-apiperazine dihydrochloride | 634922-12-6 | C8H16N2.2[HCl] |
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rac-(1R,8S)-2,5-diazatricyclo6.2.1.0,2,7undecane | 1212823-97-6 | C9H16N2 |
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3-ethyl-octahydro-1H-pyrido[1,2-a]pyrazine | 1228682-15-2 | C10H20N2 |
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(9aS)-octahydro-4H-Pyrido[1,2-a]pyrazin-4-one | 248914-28-5 | C8H14N2O |
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Marcfortine A | 75731-43-0 | C28H35N3O4 |
Related Literature
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Xiao Cheng Zeng Chem. Commun., 2015,51, 3185-3188
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Ming Chen,Dongxue Liu,Liucheng Meng,Ying Zhao,Jiaqi Xu,Sha Yin,Yige Wang,Yang Huang J. Mater. Chem. C, 2023,11, 6819-6833
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Swarup K. Maiti,Subhajit Dinda,Narottam Gharah,Ramgopal Bhattacharyya New J. Chem., 2006,30, 479-489
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Babatunde O. Okesola,Vânia M. P. Vieira,Daniel J. Cornwell,Nicole K. Whitelaw,David K. Smith Soft Matter, 2015,11, 4768-4787
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Tom Hotchkiss,Holger B. Kramer,Katie J. Doores,David P. Gamblin,Neil J. Oldham,Benjamin G. Davis Chem. Commun., 2005, 4264-4266
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